2-(ethylthio)-3-(4-methoxyphenyl)-N-(o-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: 3-ethylsulfanyl-2-(4-methoxyphenyl)-N-(2-methylphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C24H28N4O2S/c1-4-31-22-21(18-9-11-19(30-3)12-10-18)26-24(27-22)13-15-28(16-14-24)23(29)25-20-8-6-5-7-17(20)2/h5-12H,4,13-16H2,1-3H3,(H,25,29)
• InChI Key: HCFATMCLSVPNDB-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2(CCN(CC2)C(=O)NC3=CC=CC=C3C)N=C1C4=CC=C(C=C4)OC
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol

Description

2-(ethylthio)-3-(4-methoxyphenyl)-N-(o-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C24H28N4O2S and its molecular weight is 436.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Application in Organic Chemistry

Compounds with complex structures such as triazoles, spiro compounds, and carboxamides are frequently explored for their synthetic methodologies and potential applications in organic synthesis. For example, the synthesis of spirocyclic compounds and triazole derivatives often involves multi-step reactions, including cyclization, Mannich reaction, and incorporation of various functional groups to explore their chemical properties and reactivity (Pearson, 1979; Dubovtsev et al., 2016). These methodologies enable the construction of complex molecules with potential applications in material science, pharmaceuticals, and as intermediates in organic synthesis.

Photophysical and Biological Properties

The study of photophysical properties and potential biological activities is a common application for compounds with specific functional groups. Research into related compounds has demonstrated that triazole derivatives, for instance, can exhibit significant fluorescent properties, making them candidates for use in dye-sensitized solar cells, fluorescent probes, and organic light-emitting diodes (OLEDs) (Padalkar et al., 2015). Furthermore, compounds synthesized with specific functional groups have been explored for their antimicrobial activities, offering potential applications in developing new antimicrobial agents (Fandaklı et al., 2012).